Cas no 1612222-96-4 (Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate)

• Product Name: Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate
• CAS No: 1612222-96-4
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD28964196
• CID: 4783841
• PubChem ID: 89994232
• Update Time: 2025-05-20

Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate
• methyl 2-[4-(trifluoromethyl)pyridin-2-yl]acetate
• Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate

• MDL： MFCD28964196
• Inchi： 1S/C9H8F3NO2/c1-15-8(14)5-7-4-6(2-3-13-7)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： VKMZYIHZDPAGAV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 219.05071298 g/mol
• Monoisotopic Mass: 219.05071298 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2
• Molecular Weight: 219.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate

Methyl 2-(4-(Trifluoromethyl)pyridin-2-yl)acetate: A Comprehensive Overview

Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate (CAS No. 1612222-96-4) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and organic synthesis. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its utility as a synthetic intermediate.

The molecular formula of Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate is C₁₀H₉F₃N₁O₂, and its molecular weight is approximately 230.18 g/mol. The compound features a pyridine ring substituted with a trifluoromethyl group and an acetate ester moiety, which endows it with a combination of aromatic, fluorinated, and ester functionalities. These properties make it an attractive candidate for various chemical transformations and biological studies.

In recent years, the interest in fluorinated compounds has surged due to their unique pharmacological properties. The presence of the trifluoromethyl group in Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate can significantly influence the lipophilicity, metabolic stability, and binding affinity of molecules, making it a valuable scaffold for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of trifluoromethyl-substituted pyridines in enhancing the potency and selectivity of small molecule inhibitors targeting kinases and other protein targets.

The synthetic accessibility of Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate has also been extensively explored. One common synthetic route involves the reaction of 4-(trifluoromethyl)pyridine with methyl bromoacetate in the presence of a base such as potassium carbonate. This method provides a straightforward and efficient pathway to access the target compound with high yields and purity. Additionally, alternative synthetic strategies have been reported, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which offer enhanced efficiency and scalability.

In the context of pharmaceutical applications, Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate has shown promise as a lead compound for developing new drugs. Its ability to modulate various biological pathways makes it an attractive candidate for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Beyond its direct therapeutic applications, Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate serves as a valuable building block in organic synthesis. Its reactivity and functional group diversity enable it to participate in a wide range of chemical reactions, including nucleophilic substitutions, cross-couplings, and cycloadditions. These reactions facilitate the construction of complex molecular architectures with potential applications in materials science, agrochemicals, and other industrial sectors.

The safety profile of Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate is another critical aspect that has been investigated. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to regulatory guidelines.

In conclusion, Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate (CAS No. 1612222-96-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in medicinal chemistry, pharmaceutical development, and organic synthesis. As ongoing research continues to uncover new properties and applications of this compound, its importance in the scientific community is likely to grow even further.